Cas no 2800-80-8 (Bromophenol Red)

• Product Name: Bromophenol Red
• CAS No: 2800-80-8
• MF: C₁₉H₁₂Br₂O₅S
• MW: 512.16858291626
• MDL: MFCD00023014
• CID: 43433
• PubChem ID: 24891714
• Update Time: 2025-04-18

Bromophenol Red Chemical and Physical Properties

Names and Identifiers

• Bromophenol Red
• 2-bromo-4-[3-(3-bromo-4-hydroxyphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]phenol
• BROMOPHENOL RED INDICATOR
• 2,3-Dibromophenol
• 3,3-Bis-(3-brom-4-hydroxy-phenyl)-3H-benz[c][1,2]oxathiol-1,1-dioxid
• 3,3-bis-(3-bromo-4-hydroxy-phenyl)-3H-benz[c][1,2]oxathiol-1,1-dioxide
• 4,4'-(1,1-dioxido-3h-2,1-benzoxathiole-3,3-diyl)bis(2-bromophenol)
• Barbituric acid
• BPR
• bromocresol red
• Bromophenol Red, pure
• bromphenol red
• EINECS 220-538-1
• 5',5"-Dibromophenolsulfonphthalein
• 5',5''-Dibromophenolsulfonphthalein
• AKOS015903430
• SCHEMBL4949654
• Q904434
• MFCD00023014
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis(2-bromophenol), S,S-dioxide
• 2800-80-8
• NS00028403
• Bromophenol red (sultone form)
• B0632
• B-8961
• FT-0623212
• BromophenolRed
• DTXSID50182284
• 2-bromo-4-[3-(3-bromo-4-hydroxyphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]phenol
• Bromphenolrot
• T70710
• Bromophenol red Sultone Form
• RCL L132012
• Analytical Reagent,80%
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis(2-bromophenol), S,S-dioxide-
• 5',5''Dibromophenolsulfonphtalein
• Bromophenol red Sulfone Form
• 3',3''Dibromophenolsulfonphtalein
• CS-0009907
• DTXCID60104775
• OYCLSQDXZMROJK-UHFFFAOYSA-N
• 4,4'(3H2,1Benzoxathiol3ylidene)bis(2bromophenol), S,Sdioxide
• HY-D0011A

• MDL： MFCD00023014
• Inchi： 1S/C19H12Br2O5S/c20-14-9-11(5-7-16(14)22)19(12-6-8-17(23)15(21)10-12)13-3-1-2-4-18(13)27(24,25)26-19/h1-10,22-23H
• InChI Key： OYCLSQDXZMROJK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C2C=CC(=C(C=2)Br)O)C2C=CC=CC=2S(=O)(=O)O1)O

Computed Properties

• Exact Mass: 509.87700
• Monoisotopic Mass: 509.877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 92.2A^2

Experimental Properties

• Color/Form: Light purple or reddish brown crystalline powder.
• Density: 1.8810
• Melting Point: >250°C
• Boiling Point: 586.8°C at 760 mmHg
• Flash Point: 308.7°C
• Refractive Index: 1.722
• Solubility: Solubility Sparingly soluble in water; soluble in ethanol
• PSA: 92.21000
• LogP: 5.71440
• Solubility: Soluble in alkali solution, the solution is rose red, soluble in ethanol, insoluble in ether and benzene, and almost insoluble in water.
• pka: 6.51(at 25℃)
• λmax: 574nm
• PH: 5.2(orange/yellow)-6.8(purple)

Bromophenol Red Security Information

• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• Safety Term：S24/25

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